Cas no 928664-12-4 (1-(Bromomethyl)-3-methoxy-5-nitrobenzene)

• Product Name: 1-(Bromomethyl)-3-methoxy-5-nitrobenzene
• CAS No: 928664-12-4
• MF: C₈H₈BrNO₃
• MW: 246.05802154541
• MDL: MFCD18398381
• CID: 2142426
• PubChem ID: 18361097
• Update Time: 2025-05-20

1-(Bromomethyl)-3-methoxy-5-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-5-nitrobenzyl bromide
• 1-(Bromomethyl)-3-Methoxy-5-Nitrobenzene
• AXVLGWFXBNZIMX-UHFFFAOYSA-N
• 3-methoxy-5-nitro-benzyl bromide
• W10908
• CS-0047007
• MFCD18398381
• AS-54902
• SY127326
• 928664-12-4
• DB-339430
• SCHEMBL1098058
• AKOS017552638
• 1-(Bromomethyl)-3-methoxy-5-nitrobenzene

• MDL： MFCD18398381
• Inchi： 1S/C8H8BrNO3/c1-13-8-3-6(5-9)2-7(4-8)10(11)12/h2-4H,5H2,1H3
• InChI Key： AXVLGWFXBNZIMX-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=C(C=1)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 244.96876g/mol
• Monoisotopic Mass: 244.96876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55
• XLogP3: 2.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 1-(Bromomethyl)-3-methoxy-5-nitrobenzene

1-(Bromomethyl)-3-methoxy-5-nitrobenzene: A Comprehensive Overview

The compound 1-(Bromomethyl)-3-methoxy-5-nitrobenzene, with the CAS number 928664-12-4, is a highly specialized aromatic compound that has garnered significant attention in various fields of chemistry. This compound is characterized by its unique structure, which includes a bromomethyl group, a methoxy group, and a nitro group attached to a benzene ring. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule in both academic research and industrial applications.

Recent studies have highlighted the potential of 1-(Bromomethyl)-3-methoxy-5-nitrobenzene in the field of medicinal chemistry. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those with anti-inflammatory and antioxidant properties. The nitro group, known for its electron-withdrawing nature, plays a crucial role in modulating the electronic environment of the benzene ring, thereby influencing the reactivity and biological activity of the compound. This makes it an attractive candidate for drug discovery programs targeting various diseases.

In terms of synthesis, 1-(Bromomethyl)-3-methoxy-5-nitrobenzene can be prepared through a multi-step process involving nucleophilic aromatic substitution and oxidation reactions. The methoxy group acts as an activating substituent, facilitating certain types of reactions while the bromomethyl group introduces versatility in terms of reactivity. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, aligning with the growing demand for sustainable chemical processes.

The application of 1-(Bromomethyl)-3-methoxy-5-nitrobenzene extends beyond medicinal chemistry into materials science. Its ability to undergo various coupling reactions makes it a useful building block for constructing complex aromatic systems. For instance, researchers have utilized this compound to synthesize advanced materials with applications in electronics and photonics. The nitro group's influence on the electronic properties of the molecule is particularly significant in these contexts.

From an environmental perspective, understanding the behavior and fate of 1-(Bromomethyl)-3-methoxy-5-nitrobenzene in different ecosystems is crucial. Studies have shown that this compound exhibits moderate biodegradability under specific conditions, which is essential for assessing its potential impact on aquatic and terrestrial environments. Regulatory agencies are increasingly focusing on such assessments to ensure that chemicals like this are used responsibly and sustainably.

In conclusion, 1-(Bromomethyl)-3-methoxy-5-nitrobenzene stands out as a versatile and intriguing compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in both research and industry. As advancements in chemical synthesis and materials science continue to unfold, this compound is likely to find even more innovative uses in the future.